Cas no 1245643-80-4 (tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate
• CAS No: 1245643-80-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD07367730
• CID: 1035351
• PubChem ID: 71302057
• Update Time: 2024-11-02

tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate
• t-Butyl 4-oxo-2-propylpiperidine-1-carboxylate
• 1245643-80-4
• CS-0362694
• DTXSID70744500
• AKOS016014350
• 1-Piperidinecarboxylic acid, 4-oxo-2-propyl-, 1,1-dimethylethyl ester
• 1-BOC-2-PROPYL-PIPERIDIN-4-ONE
• tert-Butyl4-oxo-2-propylpiperidine-1-carboxylate
• A850730
• s10988
• MFCD07367730
• SCHEMBL19097297
• DB-097152
• 1391730-30-5
• tert-butyl (2S)-4-oxo-2-propylpiperidine-1-carboxylate

• MDL： MFCD07367730
• Inchi： 1S/C13H23NO3/c1-5-6-10-9-11(15)7-8-14(10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： BWQSLEABTTWFLD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1CCC)=O)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

tert-Butyl 4-oxo-2-propylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives